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Compound of Interest

Compound Name: Fenbutatin oxide-d30

Cat. No.: B12426267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation of Fenbutatin oxide, an organotin acaricide. The information presented herein is

intended to support environmental risk assessments and to provide a deeper understanding of

the behavior of this compound in various environmental compartments. This document details

the degradation pathways, summarizes key quantitative data, and outlines the experimental

methodologies used in its environmental assessment.

Physicochemical Properties
Fenbutatin oxide is a white crystalline solid with low water solubility and a high octanol-water

partition coefficient (Kow), indicating its lipophilic nature and potential for bioaccumulation. A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Fenbutatin Oxide
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Property Value Reference

Molecular Formula C₆₀H₇₈OSn₂ [1]

Molecular Weight 1052.7 g/mol [1]

Physical State White crystalline solid [1]

Water Solubility 0.0127 mg/L [2]

Vapor Pressure 1.8 x 10⁻¹¹ mm Hg [2]

Octanol-Water Partition

Coefficient (log Kow)
12.8 [2]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
2721 - 110,000 mL/g [2]

Environmental Degradation Pathways
Fenbutatin oxide is persistent in the environment and degrades slowly. The primary

degradation pathway involves the cleavage of the tin-oxygen-tin bond followed by the loss of

the tris(2-methyl-2-phenylpropyl)tin groups. The major degradation products identified in soil

and on plant surfaces are dihydroxy-bis-(2-methyl-2-phenylpropyl) stannane (SD 31723) and 2-

methyl-2-phenylpropyl stannoic acid (SD 33608), ultimately leading to the formation of

inorganic tin.[1]

A simplified degradation pathway of Fenbutatin oxide in the environment is illustrated below.
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Fenbutatin oxide dihydroxy-bis-(2-methyl-2-phenylpropyl) stannaneHydrolysis 2-methyl-2-phenylpropyl
stannoic acid

Further Degradation Inorganic TinMineralization

Preparation

Incubation

Analysis

Results

Select and characterize
representative soils

Prepare radiolabeled
Fenbutatin oxide

Apply substance to soil samples

Incubate under aerobic
conditions (dark, controlled temp.)

Incubate under anaerobic
conditions (flooded, dark, controlled temp.)

Collect samples at
various time intervals

Trap and quantify
¹⁴CO₂ (mineralization)

Extract residues from soil

Quantify parent and
metabolites (e.g., HPLC-MS/MS)

Calculate DT50 and DT90 values Identify degradation pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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